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Compound of Interest

Compound Name: Nicotine salicylate

CAS No.: 29790-52-1

Cat. No.: B021173 Get Quote

Executive Safety Summary
Nicotine Salicylate (CAS: 29790-52-1) is not merely a "toxic chemical"; it is a P-listed acutely

hazardous waste (RCRA Code P075). In a research setting, this classification triggers stringent

regulatory thresholds that differ significantly from standard chemical waste.

Unlike consumer-grade nicotine replacement therapies (which recently received some EPA

exclusions), research-grade nicotine salicylate remains fully regulated under 40 CFR 261.33.

Immediate Hazards:

Acute Toxicity (Oral/Dermal): Fatal if swallowed or in contact with skin (H300, H310).[1]

Rapid Permeation: The salicylate salt form does not mitigate the high dermal absorption rate

of the nicotine moiety.

Environmental Persistence: Toxic to aquatic life with long-lasting effects (H411).[1][2][3][4]

Regulatory Classification & Logistics
Before initiating disposal, you must validate the waste stream. Misclassification of P-listed

waste is a primary cause of regulatory fines in drug development laboratories.
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The "P-List" Implication
Because Nicotine Salicylate falls under P075, the "Empty Container" rule is stricter.[5][6][7] A

container that held nicotine salicylate is not considered empty by simply pouring out the

contents.

Triple Rinse Requirement: You must triple-rinse the container with a solvent capable of

removing the residue (e.g., ethanol or methanol) to declassify the container.

Rinsate Disposal: The rinsate itself must be disposed of as P075 hazardous waste.

Transport Data (DOT)
When preparing for off-site disposal, the following data must appear on the manifest:

Parameter Value

UN Number UN 1657

Proper Shipping Name Nicotine salicylate

Hazard Class 6.1 (Poison)

Packing Group II

Labels Required Toxic (Skull & Crossbones)

Personal Protective Equipment (PPE) Protocol
Standard latex gloves are insufficient. Nicotine can permeate standard glove materials. The

following "Barrier Protocol" is required for handling waste:

Respiratory: N95 minimum; P100 or Half-mask with organic vapor/particulate cartridges

recommended if dust generation is possible.

Dermal (Hands):Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Laminate film (e.g., Silver Shield®) or thick Nitrile (8 mil+).
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Body: Tyvek® lab coat or apron to prevent clothing contamination.

Step-by-Step Disposal Procedure
Phase 1: Satellite Accumulation
Objective: Secure waste at the point of generation while maintaining regulatory compliance.

Segregation: Isolate Nicotine Salicylate waste from oxidizers (e.g., nitrates, peroxides) and

strong acids. Mixing these can cause exothermic reactions or release toxic fumes.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a screw-top lid. Ensure the lid has a chemically resistant liner (Teflon/PTFE).

Volume Limit: Under RCRA, you may accumulate up to 1 quart (approx. 1 liter) of acute

hazardous waste (P-listed) in a satellite area. Exceeding this triggers a 3-day transfer

requirement to the Central Accumulation Area.

Phase 2: Labeling
The label must be applied before the first drop of waste enters the container.

Must Read: "Hazardous Waste - Nicotine Salicylate."[1][2][3][5][8]

Codes: Clearly mark "P075" and "Toxic."

Phase 3: Final Disposal (Incineration)
Do not autoclave. Thermal degradation in an autoclave is uncontrolled and may release toxic

vapors.

Method: The only acceptable destruction method is High-Temperature Incineration at a

permitted TSDF (Treatment, Storage, and Disposal Facility).

Manifesting: Ensure the waste profile lists the specific chemical name, not just "Organic

Toxic Solid."

Emergency Spill Response: "Isolate & Capture"
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If solid Nicotine Salicylate is spilled:

Evacuate & Ventilate: Clear the immediate area. Allow dust to settle (10-15 mins) if airborne.

Don PPE: Refer to Section 3.

Dampen: Gently mist the powder with water or polyethylene glycol to prevent dust

generation. Do not dry sweep.

Capture: Use a scoop or dustpan dedicated to hazardous waste. Place material into a P075-

labeled container.

Decontaminate: Wash the surface with a detergent solution. Collect all cleaning rags/wipes

into the same hazardous waste container.

Decision Logic & Workflow
The following diagram illustrates the critical decision path for determining P-list status and

proper routing.
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Waste Generation:
Nicotine Salicylate

Is this Research Grade
(Pure Chemical)?

Is this an FDA-Approved
OTC Product (Gum/Patch)?

No

CLASSIFICATION: P075
(Acute Hazardous Waste)

Yes

No (e.g. E-liquids)

CLASSIFICATION: Exempt
(Standard Pharm Waste)

Yes

Satellite Accumulation:
Max 1 Quart (Liquid/Solid)

Container Status:
Must Triple Rinse w/ Solvent

Collect Rinsate as
P075 Waste

Ship via TSDF:
Incineration Only

Empty Containers

Full Containers
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Figure 1: Regulatory decision tree for Nicotine Salicylate waste classification and handling

logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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